Cas no 2863676-89-3 (MPP hydrochloride)

• Product Name: MPP hydrochloride
• CAS No: 2863676-89-3
• MF: C₂₉H₃₂ClN₃O₃
• MW: 506.03568649292
• CID: 6788421
• PubChem ID: 163408961
• Update Time: 2025-08-03

MPP hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2863676-89-3
• CS-0499138
• MPP (hydrochloride)
• MPP hydrochloride
• MS-29401
• HY-103454B
• AKOS040744946

• Inchi： 1S/C29H31N3O3.ClH/c1-21-28(22-5-11-25(33)12-6-22)30-32(24-9-13-26(34)14-10-24)29(21)23-7-15-27(16-8-23)35-20-19-31-17-3-2-4-18-31;/h5-16,33-34H,2-4,17-20H2,1H3;1H
• InChI Key： NUFZYMONJXOTFN-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)C1=C(C)C(C2C=CC(=CC=2)O)=NN1C1C=CC(=CC=1)O)CCN1CCCCC1

Computed Properties

• Exact Mass: 505.2132196g/mol
• Monoisotopic Mass: 505.2132196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 621
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų

Additional information on MPP hydrochloride

Comprehensive Overview of MPP Hydrochloride (CAS No. 2863676-89-3): Properties, Applications, and Research Insights

MPP Hydrochloride (CAS No. 2863676-89-3) is a specialized organic compound gaining significant attention in pharmaceutical and biochemical research. As a hydrochloride salt derivative, it exhibits enhanced solubility and stability compared to its free base form, making it a valuable intermediate in drug discovery and development. The compound's unique molecular structure, characterized by a pyridine core and hydrochloride moiety, contributes to its diverse reactivity and potential applications.

Recent studies highlight the growing interest in MPP Hydrochloride for its potential role in modulating specific biological pathways. Researchers are particularly focused on its structure-activity relationship (SAR) and how minor modifications can influence its pharmacological profile. The compound's CAS number 2863676-89-3 serves as a crucial identifier in chemical databases, ensuring accurate tracking and regulatory compliance across international research collaborations.

The synthesis of MPP Hydrochloride typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for characterization and quality control. Current Good Manufacturing Practice (cGMP) standards are increasingly applied to its production, reflecting its importance in preclinical studies.

From a commercial perspective, demand for CAS 2863676-89-3 has grown steadily, driven by pharmaceutical companies exploring novel therapeutic agents. The compound's molecular weight and physicochemical properties make it particularly suitable for formulation development, addressing common challenges in drug delivery systems. Suppliers often provide detailed certificates of analysis (CoA) to meet the stringent requirements of research institutions.

Emerging trends in personalized medicine and targeted therapy have further elevated interest in MPP Hydrochloride. Its potential applications extend to neurological research, where scientists investigate its interactions with specific receptor subtypes. The compound's bioavailability and metabolic stability are active areas of investigation, with computational chemistry playing an increasingly important role in predicting its behavior in biological systems.

Environmental and safety considerations for 2863676-89-3 follow standard laboratory protocols for handling organic compounds. Proper risk assessment and waste disposal procedures are essential, particularly when scaling up synthesis. Material Safety Data Sheets (MSDS) provide comprehensive guidance on storage conditions, typically recommending controlled room temperature and protection from moisture.

The patent landscape surrounding MPP Hydrochloride reflects its commercial potential, with several applications filed in recent years covering novel synthetic routes and therapeutic uses. Intellectual property considerations are particularly relevant for companies developing generic pharmaceuticals or biopharmaceuticals incorporating this compound as an active pharmaceutical ingredient (API) intermediate.

Analytical method development for CAS No. 2863676-89-3 remains an active research area, with scientists working to optimize detection limits and separation techniques. The compound's chromatographic behavior and spectral properties are well-documented in scientific literature, facilitating method transfer between laboratories. Quality control protocols typically specify limits for related substances and residual solvents.

In the context of drug discovery, MPP Hydrochloride serves as a valuable building block for medicinal chemistry programs. Its chemical versatility allows for diverse structural modifications, enabling researchers to explore structure-activity relationships systematically. The compound's logP and pKa values are carefully considered during lead optimization processes to achieve desired pharmacokinetic properties.

Future research directions for 2863676-89-3 may include exploration of its potential in combination therapies and investigation of novel formulations to enhance delivery. The growing field of computational drug design is likely to provide additional insights into its molecular interactions, potentially revealing new applications in various therapeutic areas. As regulatory requirements evolve, continued characterization of its pharmacological profile will remain essential for advancing research applications.